Cas no 942920-32-3 (4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole)

• Product Name: 4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole
• CAS No: 942920-32-3
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 5688655
• PubChem ID: 68997726
• Update Time: 2023-10-11

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4310578
• 4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole

• Inchi： 1S/C11H10BrN3O2/c1-2-14-11(10(12)7-13-14)8-3-5-9(6-4-8)15(16)17/h3-7H,2H2,1H3
• InChI Key： AAUTZJNVMUOJHJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.99564g/mol
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų